Cas no 101713-87-5 (8-Iodo-4-Chromanone)
8-Iodo-4-Chromanone structure
Product Name:8-Iodo-4-Chromanone
CAS No:101713-87-5
MF:C9H7IO2
MW:274.055155038834
CID:136648
PubChem ID:43479560
Update Time:2025-04-19
8-Iodo-4-Chromanone Chemical and Physical Properties
Names and Identifiers
-
- 8-Iodo-4-Chromanone
- 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo-
- 8-iodo-2,3-dihydrochromen-4-one
- 4H-1-Benzopyran-4-one,2,3-dihydro-8-iodo
- 8-iodanyl-2,3-dihydrochromen-4-one
- 8-iodo-chroman-4-one
- 8-Jod-chroman-4-on
- 8-iodo-3,4-dihydro-2H-1-benzopyran-4-one
- AKOS009513473
- A800442
- DTXSID20656083
- 101713-87-5
- 8-Iodochroman-4-one
- FT-0652012
- 8-Iodo-2,3-dihydro-4H-1-benzopyran-4-one
-
- Inchi: 1S/C9H7IO2/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
- InChI Key: CEYSCNMVDXJFMW-UHFFFAOYSA-N
- SMILES: IC1=CC=CC2C(CCOC=21)=O
Computed Properties
- Exact Mass: 273.94900
- Monoisotopic Mass: 273.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 2
Experimental Properties
- Density: 1.879
- Boiling Point: 359.135 °C at 760 mmHg
- Flash Point: 170.999 °C
- Refractive Index: 1.648
- PSA: 26.30000
- LogP: 2.25640
8-Iodo-4-Chromanone Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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